Cas no 160728-76-7 (S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, sodium salt)

• Product Name: S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, sodium salt
• CAS No: 160728-76-7
• MF: C₈H₁₀NaO₄S₂
• MW: 257.282371044159
• CID: 5039276
• Update Time: 2025-05-30

S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, sodium salt Chemical and Physical Properties

Names and Identifiers

• S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, sodium salt

• Inchi： 1S/C8H10O4S2.Na/c1-12-8-4-2-7(3-5-8)6-13-14(9,10)11;/h2-5H,6H2,1H3,(H,9,10,11);/q;+1
• InChI Key： NQNREJCVVOOGQC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)S(=O)(=O)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Topological Polar Surface Area: 97.3

Additional information on S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, sodium salt

Introduction to S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, Sodium Salt (CAS No. 160728-76-7)

S-(4-Methoxybenzyl) O-hydrogen sulfurothioate, sodium salt, is a specialized chemical compound with the CAS number 160728-76-7. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of the 4-methoxybenzyl moiety and the sodium salt form contributes to its distinct chemical behavior, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The compound's structure is characterized by a sulfur atom linked to a benzyl group that is further substituted with a methoxy group. This arrangement imparts specific reactivity and stability, which are critical factors in pharmaceutical formulations. The sodium salt form enhances solubility, making it more amenable for use in solution-based reactions and formulations. These attributes have positioned S-(4-methoxybenzyl) O-hydrogen sulfurothioate, sodium salt as a compound of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in sulfur-containing compounds due to their diverse biological activities. Sulfur is a key element in many biologically active molecules, and its incorporation into synthetic compounds can lead to enhanced pharmacological properties. The O-hydrogen sulfurothioate moiety in this compound suggests potential interactions with biological targets that may contribute to its therapeutic efficacy. This has prompted researchers to investigate its role in various pharmacological contexts.

One of the most promising areas of research involving S-(4-methoxybenzyl) O-hydrogen sulfurothioate, sodium salt is its potential as a precursor in the synthesis of bioactive molecules. The compound's reactivity allows for further functionalization, enabling the creation of complex structures that mimic natural products or designed molecules with specific biological activities. This capability is particularly valuable in drug discovery pipelines where structural diversity is key to identifying new lead compounds.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. For instance, organosulfur compounds have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The structural features of S-(4-methoxybenzyl) O-hydrogen sulfurothioate, sodium salt make it a candidate for further investigation in these areas. Researchers are exploring its potential as an anti-inflammatory agent and as a component in combination therapies aimed at enhancing treatment outcomes.

The synthesis of this compound involves precise chemical transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the 4-methoxybenzyl group and the formation of the sodium salt require careful control of reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced techniques and methodologies in producing such specialized chemicals.

In addition to its synthetic utility, S-(4-methoxybenzyl) O-hydrogen sulfurothioate, sodium salt has been studied for its potential role in biochemical pathways. The sulfur atom's ability to participate in various redox reactions makes it an attractive feature for compounds intended to interact with biological systems. This has led to investigations into its effects on enzyme activity and cellular processes, providing insights into its possible mechanisms of action.

The compound's stability under different conditions is another area of interest. Understanding how S-(4-methoxybenzyl) O-hydrogen sulfurothioate, sodium salt behaves in various environments is crucial for optimizing its use in pharmaceutical applications. Studies have focused on its solubility, thermal stability, and interactions with other molecules, all of which are critical factors in determining its suitability for different uses.

As research continues to uncover new applications for sulfur-containing compounds, S-(4-methoxybenzyl) O-hydrogen sulfurothioate, sodium salt remains a compound with significant potential. Its unique structure and reactivity make it a valuable tool for researchers working on drug development and synthetic chemistry. The ongoing exploration of its properties and applications promises to contribute further to our understanding of medicinal chemistry and its impact on human health.